Cas no 261962-50-9 (Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate
• CAS No: 261962-50-9
• MF: C₁₂H₁₁ClN₂O₄
• MW: 282.679742097855
• CID: 1073643
• PubChem ID: 2743654
• Update Time: 2025-06-14

Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate
• ETHYL 3-(2-CHLOROPHENOXY)METHYL-1,2,4-OXADIAZOLE-5CARBOXYLATE
• Ethyl3-(2-chlorophenoxy)methyl-1,2,4-oxadiazole-5-carboxylate
• Maybridge3_006860
• HMS1450H18
• IDI1_018247
• Ethyl 3-(2-chlorophenoxy)methyl-1,2,4-oxadiazole-5-carboxylate
• CCG-255071
• 261962-50-9
• Ethyl 3-(2-chlorophenoxy)methyl-1,2,4-oxadiazole-5 carboxylate

• MDL： MFCD00102965
• Inchi： 1S/C12H11ClN2O4/c1-2-17-12(16)11-14-10(15-19-11)7-18-9-6-4-3-5-8(9)13/h3-6H,2,7H2,1H3
• InChI Key： DRYQYWBEEZUHGH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC1=NOC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 282.0407345g/mol
• Monoisotopic Mass: 282.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate

Comprehensive Overview of Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate (CAS No. 261962-50-9)

Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate (CAS No. 261962-50-9) is a specialized organic compound belonging to the 1,2,4-oxadiazole family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. The presence of both the oxadiazole ring and the chlorophenoxy moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its derivatives for their potential in drug discovery and crop protection, aligning with the growing demand for novel chemical entities in these fields.

The molecular structure of Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate features a 1,2,4-oxadiazole core, which is known for its stability and ability to participate in hydrogen bonding. The ethyl carboxylate group enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. Meanwhile, the 2-chlorophenoxy substituent contributes to its lipophilicity, a critical factor in bioavailability studies. These structural attributes make it a valuable building block in medicinal chemistry, particularly for designing compounds targeting enzymes or receptors.

In the context of current trends, Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate is often discussed alongside keywords like "oxadiazole derivatives in drug design" and "agrochemical intermediates 2023." These topics reflect the compound's relevance in addressing modern challenges such as antibiotic resistance and sustainable agriculture. For instance, its derivatives are being investigated for antimicrobial properties, a hot topic given the rise of multidrug-resistant pathogens. Similarly, its potential role in developing eco-friendly pesticides aligns with the global push for greener agrochemicals.

From a synthetic perspective, the preparation of Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate typically involves the condensation of 2-chlorophenoxy acetic acid derivatives with hydroxylamine, followed by cyclization. This process highlights the compound's accessibility, making it a practical choice for industrial-scale production. Recent advancements in catalytic methods have further optimized its synthesis, reducing waste and improving yields—a key consideration for environmentally conscious manufacturers.

The compound's CAS No. 261962-50-9 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. This is particularly important for researchers sourcing high-purity samples for experimental work. Suppliers often list it under variations like "ethyl oxadiazole carboxylate" or "chlorophenoxy oxadiazole," which are common long-tail search terms in procurement platforms. Such terminology is crucial for SEO, as it matches the natural language queries of scientists and procurement specialists.

Looking ahead, the demand for Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate is expected to rise, driven by its applications in cutting-edge research. Its compatibility with parallel synthesis techniques positions it as a candidate for combinatorial chemistry libraries, a growing area in high-throughput screening. Furthermore, its modular structure allows for easy functionalization, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In summary, Ethyl 3-[(2-chlorophenoxy)methyl]-1,2,4-oxadiazole-5-carboxylate (CAS No. 261962-50-9) represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted utility, combined with the industry's focus on sustainable and efficient synthesis, ensures its continued relevance. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and agrochemicals.